Cas no 2102412-83-7 (2-1-(trifluoromethyl)cyclobutylethan-1-amine hydrochloride)

• Product Name: 2-1-(trifluoromethyl)cyclobutylethan-1-amine hydrochloride
• CAS No: 2102412-83-7
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• MDL: MFCD31555287
• CID: 4637286
• PubChem ID: 131697644
• Update Time: 2025-05-24

2-1-(trifluoromethyl)cyclobutylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-(trifluoromethyl)cyclobutyl)ethanamine hydrochloride
• 2-(1-(trifluoromethyl)cyclobutyl)ethanamine hydrochloride(WXC06469)
• 2-1-(trifluoromethyl)cyclobutylethan-1-amine hydrochloride

• MDL： MFCD31555287
• Inchi： 1S/C7H12F3N.ClH/c8-7(9,10)6(4-5-11)2-1-3-6;/h1-5,11H2;1H
• InChI Key： KXXPBFFBDUBUHS-UHFFFAOYSA-N
• SMILES： C(N)CC1(C(F)(F)F)CCC1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on 2-1-(trifluoromethyl)cyclobutylethan-1-amine hydrochloride

2-(1-(Trifluoromethyl)cyclobutyl)ethan-1-amine Hydrochloride: A Comprehensive Overview

2-(1-(Trifluoromethyl)cyclobutyl)ethan-1-amine hydrochloride, identified by the CAS number 2102412-83-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a trifluoromethyl group attached to a cyclobutane ring, linked to an ethanamine moiety. The hydrochloride salt form of this compound is commonly used in research and development settings due to its stability and solubility properties.

The molecular structure of 2-(1-(trifluoromethyl)cyclobutyl)ethan-1-amine hydrochloride is characterized by a cyclobutane ring, a four-membered saturated hydrocarbon ring, which is substituted with a trifluoromethyl group at the 1-position. The trifluoromethyl group (-CF3) introduces significant electron-withdrawing effects, which can influence the reactivity and physical properties of the compound. Additionally, the ethanamine group (-CH2NH2) attached to the cyclobutane ring contributes to the compound's amine functionality, making it a potential candidate for various chemical reactions and applications.

Recent studies have highlighted the potential of cyclobutane-containing compounds in drug discovery and development. The unique ring strain associated with cyclobutane rings can lead to interesting pharmacokinetic properties, such as improved bioavailability and enhanced binding affinity to target proteins. In particular, the presence of the trifluoromethyl group in this compound adds further complexity to its chemical profile, making it a valuable tool for exploring novel therapeutic agents.

The synthesis of 2-(1-(trifluoromethyl)cyclobutyl)ethan-1-amine hydrochloride typically involves multi-step organic synthesis strategies. One common approach includes the formation of the cyclobutane ring through either thermal or photochemical [2+2] cycloaddition reactions or through transition-metal-catalyzed cyclization processes. The introduction of the trifluoromethyl group can be achieved via electrophilic substitution or through directed fluorination techniques, depending on the specific synthetic pathway employed.

In terms of physical properties, this compound exhibits a melting point that is consistent with other small organic molecules in its class, and its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The hydrochloride salt form ensures that the compound remains stable under standard storage conditions, reducing the risk of degradation during handling and analysis.

The application of 2-(1-(trifluoromethyl)cyclobutyl)ethan-1-amine hydrochloride extends beyond basic research into practical uses in medicinal chemistry. For instance, this compound has been explored as a potential building block for constructing bioactive molecules with complex architectures. Its amine functionality allows for further derivatization through reactions such as alkylation, acylation, or reductive amination, enabling chemists to generate diverse libraries of compounds for biological screening.

In recent years, there has been growing interest in leveraging computational chemistry tools to predict the biological activity of compounds like 2-(1-(trifluoromethyl)cyclobutyl)ethan-1-amine hydrochloride. Advanced molecular modeling techniques, including docking simulations and machine learning-based predictive models, have provided insights into how this compound might interact with target proteins at a molecular level. These studies have highlighted potential applications in areas such as oncology, inflammation, and central nervous system disorders.

In conclusion, 2-(1-(trifluoromethyl)cyclobutyl)ethan-1-amine hydrochloride, with its unique structural features and versatile chemical properties, represents an important molecule in contemporary organic chemistry research. Its role as both a standalone compound and a building block for more complex molecules underscores its significance in advancing scientific understanding and driving innovation in drug discovery.